N-(3-methoxybenzyl)adamantan-1-amine hydrochloride
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Description
N-(3-methoxybenzyl)adamantan-1-amine hydrochloride is a useful research compound. Its molecular formula is C18H26ClNO and its molecular weight is 307.86. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrochemical Degradation
The electrochemical oxidation of aromatic amines, including structures related to N-(3-methoxybenzyl)adamantan-1-amine hydrochloride, has been studied using boron-doped diamond electrodes. This research, conducted by Pacheco et al. (2011), demonstrates the potential of this method in the effective degradation of these compounds, highlighting its significance in environmental remediation and waste treatment processes (Pacheco, Santos, Ciríaco, & Lopes, 2011).
Crystal Structure Analysis
Research by Ying-Chun Wang (2012) explored the crystal structure of compounds structurally similar to this compound. This research contributes to the understanding of molecular interactions and stability, which is vital in the development of pharmaceuticals and material science (Wang, 2012).
Antiviral Activity Determination
The electrophoretic behavior and determination of adamantane derivatives possessing antiviral activity were studied by Reichová et al. (2002). This research is crucial for the development and quality control of antiviral drugs, especially those related to the adamantane family (Reichová, Pazourek, Polášková, & Havel, 2002).
Host-Pathogen Interaction Inhibition
The study by Wu et al. (2017) on the compound 1-adamantyl (5-bromo-2-methoxybenzyl) amine (ABMA) reveals its potential in inhibiting host-pathogen interactions. This compound interferes with late endosomal compartments in mammalian cells, suggesting a novel approach for treating infections (Wu et al., 2017).
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]adamantan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO.ClH/c1-20-17-4-2-3-13(8-17)12-19-18-9-14-5-15(10-18)7-16(6-14)11-18;/h2-4,8,14-16,19H,5-7,9-12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAWSMACBQLOKRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC23CC4CC(C2)CC(C4)C3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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